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Compound of Interest

Compound Name:

2-

(Carbamimidoylthio)ethanesulfonic

acid

Cat. No.: B124400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information on 2-
(Carbamimidoylthio)ethanesulfonic acid, a compound identified as a known impurity of the

uroprotective agent Mesna. While extensive biological and experimental data for this specific

molecule are limited in publicly accessible literature, this document consolidates its chemical

identity, properties, and contextual relevance within the broader field of thiol-containing

compounds used in pharmacology.

Chemical Identity and Properties
2-(Carbamimidoylthio)ethanesulfonic acid is a sulfur-containing organic compound. Its

chemical information is summarized below.
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Property Value Citation(s)

CAS Number 25985-57-3 [1][2][3]

Molecular Formula C₃H₈N₂O₃S₂ [1][2][3]

Molecular Weight 184.24 g/mol [1][3]

IUPAC Name

2-

(carbamimidoylsulfanyl)ethane

sulfonic acid

[1]

Synonyms

2-S-Thiuronium

ethanesulfonate, Mesna

Impurity A, 2-

(Amidinothio)ethanesulfonic

acid, 2-(2-

Sulfoethyl)pseudourea

[1]

Physical Appearance White to Off-White Solid

Melting Point 209-270 °C [2]

Biological Activity and Significance
Publicly available research on the specific biological activity of 2-
(Carbamimidoylthio)ethanesulfonic acid is scarce. It is most frequently referenced as

"Mesna Impurity A," indicating its relevance in the quality control and analysis of the drug

Mesna. Mesna is a cytoprotective agent used to prevent hemorrhagic cystitis induced by the

chemotherapeutic agents cyclophosphamide and ifosfamide. The cytoprotective effects of

Mesna and other aminothiols are generally attributed to their ability to scavenge reactive

oxygen species and detoxify harmful metabolites of chemotherapeutic drugs.

Given the structural similarity to other pharmacologically active thiols, a hypothetical

mechanism of action for a compound like 2-(Carbamimidoylthio)ethanesulfonic acid, if it

were to exhibit cytoprotective properties, could involve the modulation of cellular redox balance

and protection against oxidative stress-induced damage.

Experimental Protocols
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Detailed experimental protocols for the specific synthesis of 2-
(Carbamimidoylthio)ethanesulfonic acid are not readily available in peer-reviewed literature.

However, a general synthetic approach for related 2-aminoethanesulfonamides involves the

reaction of a suitable sulfonyl chloride with an amine. A representative, generalized workflow is

described below.

General Synthesis of a Sulfonamide Derivative (Illustrative Example):

Activation of Carboxylic Acid: A triterpenoid acid is treated with oxalyl chloride in an

anhydrous solvent like dichloromethane (CH₂Cl₂) to form the corresponding acid chloride.

The reaction is typically stirred for several hours at room temperature.

Reaction with Sulfonamide: The resulting acid chloride is then reacted with the desired 2-

aminoethanesulfonamide in the presence of a base, such as triethylamine (Et₃N), in an

anhydrous solvent.

Workup and Purification: The reaction mixture is stirred for several hours and then subjected

to an aqueous workup to remove excess reagents and byproducts. The organic layer is

separated, dried, and the solvent is evaporated.

Chromatography: The crude product is purified by column chromatography on silica gel

using an appropriate solvent system (e.g., hexane-ethyl acetate mixtures) to yield the final

sulfonamide conjugate.

Visualizations
The following diagrams illustrate a generalized experimental workflow and a hypothetical

signaling pathway relevant to cytoprotective aminothiols.
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Generalized Experimental Workflow for Sulfonamide Synthesis

Step 1: Acid Chloride Formation

Step 2: Amide Coupling

Step 3: Purification

Triterpenoid Acid + Oxalyl Chloride in CH₂Cl₂

Stir at Room Temperature (2h)

Betulonic Acid Chloride

Stir at Room Temperature (4h)

2-Aminoethanesulfonamide + Et₃N in CH₂Cl₂

Crude Sulfonamide Conjugate

Evaporation & Column Chromatography

Purified Sulfonamide Derivative

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a sulfonamide derivative.
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Hypothetical Cytoprotective Signaling Pathway

Cellular Damage Cascade

Chemotherapeutic Agent
(e.g., Cyclophosphamide)

Toxic Metabolite
(e.g., Acrolein)

Increased ROS

Induces

Cytoprotective Thiol
(e.g., 2-(Carbamimidoylthio)ethanesulfonic acid)

Neutralizes

Scavenges

Apoptosis

Inhibits

Normal Cell

DNA Damage

Leads to Cell Death

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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